Cas no 75985-12-5 (2-Aziridinecarbonitrile, 1-cyclopropyl-)

2-Aziridinecarbonitrile, 1-cyclopropyl- structure
75985-12-5 structure
Product Name:2-Aziridinecarbonitrile, 1-cyclopropyl-
CAS No:75985-12-5
MF:C6H8N2
MW:108.141120910645
CID:538684
PubChem ID:20483657
Update Time:2025-04-19

2-Aziridinecarbonitrile, 1-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Aziridinecarbonitrile, 1-cyclopropyl-
    • 1-cyclopropylaziridine-2-carbonitrile
    • SCHEMBL11154863
    • 75985-12-5
    • DTXSID10607923
    • Inchi: 1S/C6H8N2/c7-3-6-4-8(6)5-1-2-5/h5-6H,1-2,4H2
    • InChI Key: JZDIDTHPBYSKOD-UHFFFAOYSA-N
    • SMILES: N1(CC1C#N)C1CC1

Computed Properties

  • Exact Mass: 108.06884
  • Monoisotopic Mass: 108.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 26.8Ų

Experimental Properties

  • PSA: 26.8
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